molecular formula C₁₆H₂₀N₂O B1145190 R-Desmethyl Doxylamine CAS No. 437999-65-0

R-Desmethyl Doxylamine

Cat. No. B1145190
CAS RN: 437999-65-0
M. Wt: 256.34
InChI Key:
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Description

R-Desmethyl Doxylamine, also known as DesMethyl DoxylaMine, is a compound with the CAS Number: 1221-70-1 . It has a molecular weight of 256.35 . It is an impurity of Doxylamine .


Molecular Structure Analysis

The molecular formula of R-Desmethyl Doxylamine is C16H20N2O . The IUPAC name is N,N-dimethyl-2-(phenyl(pyridin-2-yl)methoxy)ethan-1-amine . The InChI code is 1S/C16H20N2O/c1-18(2)12-13-19-16(14-8-4-3-5-9-14)15-10-6-7-11-17-15/h3-11,16H,12-13H2,1-2H3 .


Physical And Chemical Properties Analysis

The physical and chemical properties of R-Desmethyl Doxylamine include a density of 1.1±0.1 g/cm3, boiling point of 350.8±32.0 °C at 760 mmHg, and a flash point of 166.0±25.1 °C .

Mechanism of Action

Like other antihistamines, R-Desmethyl Doxylamine (Doxylamine) acts by competitively inhibiting histamine at H1 receptors. It also has substantial sedative and anticholinergic effects .

Safety and Hazards

Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for R-Desmethyl Doxylamine involves the reduction of Doxylamine using a suitable reducing agent.", "Starting Materials": [ "Doxylamine", "Sodium borohydride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Doxylamine is dissolved in methanol", "Sodium borohydride is added to the solution", "The reaction mixture is stirred at room temperature for several hours", "Hydrochloric acid is added to the reaction mixture to quench the reaction", "The resulting mixture is filtered and the solvent is evaporated under reduced pressure", "The residue is purified by column chromatography to obtain R-Desmethyl Doxylamine" ] }

CAS RN

437999-65-0

Product Name

R-Desmethyl Doxylamine

Molecular Formula

C₁₆H₂₀N₂O

Molecular Weight

256.34

synonyms

N,​N-​Dimethyl-​2-​[(R)​-​phenyl-​2-​pyridinylmethoxy]​-ethanamine

Origin of Product

United States

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